Cas no 199926-43-7 (1,4,5,8-Naphthalenetetracarboxylic acid hydrate)

• Product Name: 1,4,5,8-Naphthalenetetracarboxylic acid hydrate
• CAS No: 199926-43-7
• MF: C₁₄H₁₀O₉
• MW: 322.223804950714
• CID: 2840169
• Update Time: 2023-08-07

1,4,5,8-Naphthalenetetracarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• naphthalene-1,4,5,8-tetracarboxylic acid,hydrate
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC ACID HYDRATE
• naphthalene-1,4,5,8-tetracarboxylic acid;hydrate
• C14H8O8.H2O
• 6257AF
• 1,4,5,8-Napthalenetetracarboxylic acid hydrate
• NAPHTHALENE-1,4,5,8-TETRACARBOXYLIC ACID HYDRATE
• Naphthalene-1,4,5,8-tetracarboxylic acid--water (1/1)
• 1,4,5,8-Naphthalenetetracarboxylic acid hydrate

• Inchi： 1S/C14H8O8.H2O/c15-11(16)5-1-2-6(12(17)18)10-8(14(21)22)4-3-7(9(5)10)13(19)20;/h1-4H,(H,15,16)(H,17,18)(H,19,20)(H,21,22);1H2
• InChI Key： JOTVGKXYQGCQDO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)O)=C2C(C(=O)O)=CC=C(C(=O)O)C2=1)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Topological Polar Surface Area: 150

1,4,5,8-Naphthalenetetracarboxylic acid hydrate Security Information

• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： 26-36
• RTECS：QK3690000
• Hazardous Material Identification：